Cas no 894887-65-1 (N-benzyl-2-3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide)

• Product Name: N-benzyl-2-3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide
• CAS No: 894887-65-1
• MF: C₂₇H₂₅N₃O₃
• MW: 439.505706548691
• CID: 5422922
• PubChem ID: 20929725
• Update Time: 2025-05-19

N-benzyl-2-3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-[3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1-yl]acetamide
• AKOS001951369
• 894887-65-1
• F3411-1912
• N-benzyl-2-(3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide
• N-benzyl-2-[3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide
• 3-(4-Ethylbenzoyl)-7-methyl-4-oxo-N-(phenylmethyl)-1,8-naphthyridine-1(4H)-acetamide
• N-benzyl-2-3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide

• Inchi： 1S/C27H25N3O3/c1-3-19-10-12-21(13-11-19)25(32)23-16-30(27-22(26(23)33)14-9-18(2)29-27)17-24(31)28-15-20-7-5-4-6-8-20/h4-14,16H,3,15,17H2,1-2H3,(H,28,31)
• InChI Key： VEEWOPQIJFFXHY-UHFFFAOYSA-N
• SMILES： N1(CC(NCC2=CC=CC=C2)=O)C2C(=CC=C(C)N=2)C(=O)C(C(=O)C2=CC=C(CC)C=C2)=C1

Computed Properties

• Exact Mass: 439.18959167g/mol
• Monoisotopic Mass: 439.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 689.7±55.0 °C(Predicted)
• pka: 14.42±0.46(Predicted)

Additional information on N-benzyl-2-3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide

N-benzyl-2-3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide: A Comprehensive Overview

The compound with CAS No 894887-65-1, known as N-benzyl-2-(3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1(2H)-yl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure and potential applications in drug development. The molecule's structure is characterized by a naphthyridine ring system, which is a fused bicyclic framework consisting of a benzene ring and a pyridine ring. This structural feature contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of naphthyridine derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of this compound as a lead molecule in the design of kinase inhibitors, which are critical in targeting various oncogenic pathways. The presence of the benzoyl group and the methyl substituent within the molecule enhances its ability to interact with biological targets, making it a promising candidate for further investigation in pharmacological studies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the naphthyridine core through cyclization reactions and subsequent functionalization to introduce the benzoyl and methyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, reducing production time and costs while maintaining product quality.

In terms of applications, this compound has shown potential in several areas beyond drug development. For example, its structural versatility makes it a suitable candidate for use in advanced materials science applications, such as in the creation of novel polymers or as a building block for nanotechnology. Additionally, its photochemical properties have been studied for potential use in light-sensitive materials and optoelectronic devices.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. By employing density functional theory (DFT) calculations, researchers have been able to predict the electronic structure and reactivity of this molecule with unprecedented accuracy. These insights have facilitated the design of more efficient synthetic routes and have provided valuable information for optimizing its performance in various applications.

The compound's compatibility with biological systems has also been a focal point of recent research. Preclinical studies have demonstrated that it exhibits low toxicity profiles in cellular models, suggesting its potential as a safe therapeutic agent. Furthermore, its ability to penetrate cellular membranes efficiently makes it an attractive candidate for drug delivery systems targeting intracellular pathogens or cancer cells.

In conclusion, N-benzyl-2-(3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1(2H)-yl)acetamide represents a significant advancement in organic synthesis and materials science. Its unique structure, coupled with its versatile functional groups, positions it as a key player in future innovations across multiple disciplines. As research continues to uncover new applications and optimize its properties, this compound is poised to make substantial contributions to both academic and industrial sectors.